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Compound of Interest

Compound Name: MART-1 (26-35) (human) TFA

Cat. No.: B10831797 Get Quote

For researchers, scientists, and drug development professionals handling MART-1 (26-35)
(human) TFA, adherence to proper disposal protocols is critical for laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of this peptide, which is commonly supplied as a trifluoroacetic acid (TFA) salt.

The hazardous nature of TFA dictates the stringent disposal procedures required.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE). This includes, at a minimum, a lab coat, chemical safety

glasses meeting ANSI standards, and chemical-impermeable gloves. All handling of MART-1
(26-35) (human) TFA and its waste should be conducted within a properly functioning chemical

fume hood.

Key Hazard Information:

Trifluoroacetic Acid (TFA): A strong corrosive acid. Contact can cause severe skin burns and

eye damage.[1] Inhalation of vapors can be harmful.[2]

MART-1 (26-35) (human) Peptide: While the peptide itself is not classified as hazardous, it is

supplied as a TFA salt, and therefore the entire compound must be treated with the same

precautions as TFA.
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The disposal of MART-1 (26-35) (human) TFA must be managed as hazardous chemical

waste, primarily due to the TFA component. Under no circumstances should this chemical be

poured down the drain.[3]

Waste Collection:

Collect all waste containing MART-1 (26-35) (human) TFA, including unused product,

contaminated consumables (e.g., pipette tips, vials), and spill cleanup materials, in a

designated and compatible hazardous waste container.

Containers must be made of sturdy glass or plastic with a tight-fitting cap.[4] Metal

containers should not be used.[2][3]

Ensure the container is clearly and accurately labeled as "Hazardous Waste" and includes

the full chemical name: "MART-1 (26-35) (human) TFA". Avoid using abbreviations.[4]

Waste Storage:

Store the sealed waste container in a designated Satellite Accumulation Area.[4]

The storage area should be a cool, dry, and well-ventilated location, such as an acid

cabinet, away from incompatible materials.[4][5]

Incompatible Materials: Segregate TFA waste from bases, oxidizing agents, reducing

agents, hydrides, and metals.[2][3][5]

Arranging for Disposal:

Once the waste container is nearly full (approximately 80% capacity), arrange for its

collection by your institution's Environmental Health & Safety (EHS) department.[4]

Follow your institution's specific procedures for chemical waste collection, which may

involve submitting an online request form.[3]

Spill Management:

Minor Spills (<500 mL): In the event of a small spill confined to a chemical fume hood, use

an inert absorbent material (e.g., vermiculite or sand) to contain and absorb the spill.[4]
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Place the absorbed material into your hazardous waste container.

Major Spills (>500 mL) or Spills Outside a Fume Hood: Evacuate the laboratory

immediately and alert others.[4] Contact your institution's emergency number or EHS for

assistance.[3][5]

Experimental Workflow for Disposal
The logical flow for proper disposal of MART-1 (26-35) (human) TFA is outlined in the diagram

below. This workflow ensures that all safety and regulatory requirements are met during the

handling and disposal process.
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Disposal Workflow for MART-1 (26-35) (human) TFA
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Caption: Disposal workflow for MART-1 (26-35) (human) TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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